Cas no 1804100-96-6 (3,5-Bis(trifluoromethyl)-2-(hydroxymethyl)pyridine)

• Product Name: 3,5-Bis(trifluoromethyl)-2-(hydroxymethyl)pyridine
• CAS No: 1804100-96-6
• MF: C₈H₅F₆NO
• MW: 245.121823072433
• CID: 4908783
• Update Time: 2025-08-05

3,5-Bis(trifluoromethyl)-2-(hydroxymethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(trifluoromethyl)-2-(hydroxymethyl)pyridine

• Inchi： 1S/C8H5F6NO/c9-7(10,11)4-1-5(8(12,13)14)6(3-16)15-2-4/h1-2,16H,3H2
• InChI Key： YTEQLWLOJIKKKU-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(F)(F)F)=CN=C1CO)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 238
• XLogP3: 1.8
• Topological Polar Surface Area: 33.1

Additional information on 3,5-Bis(trifluoromethyl)-2-(hydroxymethyl)pyridine

3,5-Bis(trifluoromethyl)-2-(hydroxymethyl)pyridine: A Comprehensive Overview

The compound 3,5-Bis(trifluoromethyl)-2-(hydroxymethyl)pyridine, identified by the CAS number 1804100-96-6, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines the aromaticity of a pyridine ring with the electron-withdrawing trifluoromethyl groups at positions 3 and 5, and a hydroxymethyl substituent at position 2. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound in both academic research and industrial applications.

Recent studies have highlighted the potential of 3,5-Bis(trifluoromethyl)-2-(hydroxymethyl)pyridine in drug discovery and development. The trifluoromethyl groups are known for their strong electron-withdrawing effects, which can enhance the stability and bioavailability of pharmaceutical compounds. Additionally, the hydroxymethyl group introduces hydrophilic properties, facilitating interactions with biological systems. These characteristics make this compound a promising candidate for designing novel drugs targeting specific therapeutic areas such as oncology and infectious diseases.

In the realm of materials science, 3,5-Bis(trifluoromethyl)-2-(hydroxymethyl)pyridine has been explored for its role in creating advanced materials with tailored electronic properties. The pyridine ring serves as a versatile platform for functionalization, enabling the incorporation of various substituents to achieve desired physical and chemical properties. For instance, researchers have utilized this compound as a building block for constructing coordination polymers and metal-organic frameworks (MOFs), which have applications in gas storage, catalysis, and sensing technologies.

The synthesis of 3,5-Bis(trifluoromethyl)-2-(hydroxymethyl)pyridine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the pyridine derivative through nucleophilic substitution or coupling reactions, followed by selective fluorination to introduce the trifluoromethyl groups. The hydroxymethyl group is typically introduced via hydroxylation or oxidation reactions, ensuring precise control over the final product's structure and purity.

From an environmental perspective, understanding the fate and transport of 3,5-Bis(trifluoromethyl)-2-(hydroxymethyl)pyridine in natural systems is crucial for assessing its potential impact on ecosystems. Recent studies have focused on its biodegradation pathways under various conditions, revealing that the compound exhibits moderate persistence in aqueous environments due to its stable fluorinated substituents. However, further research is needed to fully characterize its environmental behavior and develop strategies for safe disposal.

In conclusion, 3,5-Bis(trifluoromethyl)-2-(hydroxymethyl)pyridine, with its unique chemical structure and versatile properties, continues to be a focal point in contemporary chemical research. Its applications span across drug development, materials science, and environmental chemistry, underscoring its importance as a valuable compound in both academic and industrial settings.